Cas no 2229131-60-4 (5-methoxy-5-oxo-3-(thiolan-2-yl)pentanoic acid)

• Product Name: 5-methoxy-5-oxo-3-(thiolan-2-yl)pentanoic acid
• CAS No: 2229131-60-4
• MF: C₁₀H₁₆O₄S
• MW: 232.296642303467
• CID: 6338264
• PubChem ID: 165826226
• Update Time: 2025-10-18

5-methoxy-5-oxo-3-(thiolan-2-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-5-oxo-3-(thiolan-2-yl)pentanoic acid
• EN300-1777391
• 2229131-60-4

• Inchi： 1S/C10H16O4S/c1-14-10(13)6-7(5-9(11)12)8-3-2-4-15-8/h7-8H,2-6H2,1H3,(H,11,12)
• InChI Key： LWAFBPDMMGZDNE-UHFFFAOYSA-N
• SMILES： S1CCCC1C(CC(=O)O)CC(=O)OC

Computed Properties

• Exact Mass: 232.07693016g/mol
• Monoisotopic Mass: 232.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.9Ų

Additional information on 5-methoxy-5-oxo-3-(thiolan-2-yl)pentanoic acid

Recent Advances in the Study of 5-methoxy-5-oxo-3-(thiolan-2-yl)pentanoic acid (CAS: 2229131-60-4)

In recent years, the compound 5-methoxy-5-oxo-3-(thiolan-2-yl)pentanoic acid (CAS: 2229131-60-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiolane and methoxy-oxo-pentanoic acid moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 5-methoxy-5-oxo-3-(thiolan-2-yl)pentanoic acid. Recent publications highlight innovative methodologies that improve yield and purity, making large-scale production more feasible. For instance, a 2023 study demonstrated a novel catalytic approach that reduces byproduct formation while maintaining high enantioselectivity, which is crucial for pharmaceutical applications.

Pharmacological investigations have revealed that this compound exhibits notable anti-inflammatory and antioxidant properties. In vitro and in vivo studies suggest that it modulates key signaling pathways, such as NF-κB and Nrf2, which are implicated in chronic inflammatory diseases. These findings position 5-methoxy-5-oxo-3-(thiolan-2-yl)pentanoic acid as a potential candidate for treating conditions like rheumatoid arthritis and neurodegenerative disorders.

Furthermore, recent preclinical trials have explored its pharmacokinetic profile, including bioavailability and metabolic stability. Data indicate that the compound has favorable absorption and distribution characteristics, though further optimization may be required to enhance its half-life. These results are encouraging for its transition into clinical trials, pending additional safety assessments.

In conclusion, the ongoing research on 5-methoxy-5-oxo-3-(thiolan-2-yl)pentanoic acid underscores its therapeutic potential and highlights the need for continued investigation. Future studies should focus on elucidating its precise molecular targets and exploring synergistic effects with existing drugs. The compound's unique chemical structure and biological activity make it a compelling subject for further exploration in the pharmaceutical sciences.